N-(4-chloro-2-methoxy-5-methylphenyl)-2-(3-(3-methoxybenzyl)-2,4-dioxo-3,4-dihydropteridin-1(2H)-yl)acetamide

• IUPAC Name: N-(4-chloro-2-methoxy-5-methylphenyl)-2-[3-[(3-methoxyphenyl)methyl]-2,4-dioxopteridin-1-yl]acetamide
• InChI: InChI=1S/C24H22ClN5O5/c1-14-9-18(19(35-3)11-17(14)25)28-20(31)13-29-22-21(26-7-8-27-22)23(32)30(24(29)33)12-15-5-4-6-16(10-15)34-2/h4-11H,12-13H2,1-3H3,(H,28,31)
• InChI Key: PNPDBPGGUWMTOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)OC)NC(=O)CN2C3=NC=CN=C3C(=O)N(C2=O)CC4=CC(=CC=C4)OC
• Molecular Formula: C24H22ClN5O5
• Molecular Weight: 495.9 g/mol

Description

N-(4-chloro-2-methoxy-5-methylphenyl)-2-(3-(3-methoxybenzyl)-2,4-dioxo-3,4-dihydropteridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C24H22ClN5O5 and its molecular weight is 495.92. The purity is usually 95%.
BenchChem offers high-quality N-(4-chloro-2-methoxy-5-methylphenyl)-2-(3-(3-methoxybenzyl)-2,4-dioxo-3,4-dihydropteridin-1(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chloro-2-methoxy-5-methylphenyl)-2-(3-(3-methoxybenzyl)-2,4-dioxo-3,4-dihydropteridin-1(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

Research has explored the metabolism of chloroacetamide herbicides in human and rat liver microsomes, highlighting the metabolic pathways and potential toxicological implications of similar compounds. These findings can be relevant for understanding the metabolism and safety profile of N-(4-chloro-2-methoxy-5-methylphenyl)-2-(3-(3-methoxybenzyl)-2,4-dioxo-3,4-dihydropteridin-1(2H)-yl)acetamide, especially in pharmaceutical or agricultural applications (Coleman et al., 2000).

Synthesis and Evaluation of Imaging Probes

Another study focused on the synthesis and in vivo evaluation of a compound as an imaging probe for 5-HT2A receptors, illustrating the process of labeling and evaluating compounds for potential use in medical imaging and diagnostics. Such methodologies could be applicable for designing imaging agents based on the structure of N-(4-chloro-2-methoxy-5-methylphenyl)-2-(3-(3-methoxybenzyl)-2,4-dioxo-3,4-dihydropteridin-1(2H)-yl)acetamide (Prabhakaran et al., 2006).

Co-crystals and Salt Formation

Research on the structural study of co-crystals and salts of quinoline derivatives having an amide bond offers insights into the potential for N-(4-chloro-2-methoxy-5-methylphenyl)-2-(3-(3-methoxybenzyl)-2,4-dioxo-3,4-dihydropteridin-1(2H)-yl)acetamide to form co-crystals or salts, which could be relevant for its formulation and application in drug development or material science (Karmakar et al., 2009).

Enzyme Inhibitory Activities

A study on the synthesis, molecular docking, and enzyme inhibitory activities of new triazole analogues showcases how compounds can be designed and evaluated for their potential as enzyme inhibitors, which could be relevant for the development of therapeutics based on the structure of N-(4-chloro-2-methoxy-5-methylphenyl)-2-(3-(3-methoxybenzyl)-2,4-dioxo-3,4-dihydropteridin-1(2H)-yl)acetamide (Virk et al., 2018).